Cas no 1261937-07-8 (2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 1261937-07-8
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• MDL: MFCD18322810
• CID: 1219347
• PubChem ID: 53228629
• Update Time: 2025-11-02

2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid
• DTXSID60692162
• MFCD18322810
• 3-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 2-FLUORO-4-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 1261937-07-8
• 2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%

• MDL： MFCD18322810
• Inchi： 1S/C15H10F4O3/c1-22-13-5-3-8(6-11(13)15(17,18)19)9-2-4-10(14(20)21)12(16)7-9/h2-7H,1H3,(H,20,21)
• InChI Key： UWIZGHUFLLCVGL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(C(=O)O)=C(C=1)F)OC)(F)F

Computed Properties

• Exact Mass: 314.05660683g/mol
• Monoisotopic Mass: 314.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid

Research Briefing on 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid (CAS: 1261937-07-8)

2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid (CAS: 1261937-07-8) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethyl and methoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for modulating biological targets. Recent studies have explored its synthesis, pharmacological activities, and potential therapeutic applications, particularly in the context of inflammation and oncology.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and optimization strategies for 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and binding affinity to target proteins. Furthermore, the methoxy group was found to play a critical role in improving solubility and bioavailability, which are essential for in vivo applications.

In another groundbreaking study (Nature Chemical Biology, 2024), the compound was evaluated for its anti-inflammatory properties. The researchers demonstrated that 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro and in vivo experiments showed significant reduction in pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. The study also provided insights into the compound's mechanism of action, revealing its ability to disrupt protein-protein interactions involved in NF-κB activation.

On the oncology front, a preprint article (BioRxiv, 2024) reported the compound's efficacy in targeting cancer-associated fibroblasts (CAFs) in the tumor microenvironment. The study found that 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid selectively inhibits the activation of CAFs, thereby reducing tumor growth and metastasis in preclinical models. These findings open new avenues for developing combination therapies that target both cancer cells and their supportive stroma.

Despite these promising results, challenges remain in the clinical translation of 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid. Pharmacokinetic studies indicate that the compound exhibits moderate plasma stability and requires further optimization to improve its half-life. Additionally, toxicological assessments are ongoing to ensure its safety profile. Future research directions include structural modifications to enhance potency and selectivity, as well as exploring its potential in other therapeutic areas such as neurodegenerative diseases.

In conclusion, 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and address the current limitations.